Cas no 130766-77-7 (2(1H)-Azocinone, 8-(3-methylphenyl)-)

• Product Name: 2(1H)-Azocinone, 8-(3-methylphenyl)-
• CAS No: 130766-77-7
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1226760
• Update Time: 2024-08-05

2(1H)-Azocinone, 8-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone, 8-(3-methylphenyl)-

• Inchi： 1S/C14H13NO/c1-11-6-5-7-12(10-11)13-8-3-2-4-9-14(16)15-13/h2-10H,1H3,(H,15,16)
• InChI Key： SDYYGZLAVNBCIS-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(C)=C2)=CC=CC=CC1=O |c:9,11,13|

Computed Properties

• Exact Mass: 211.09979

Experimental Properties

• Density: 1.095±0.06 g/cm3(Predicted)
• Boiling Point: 454.0±45.0 °C(Predicted)
• PSA: 29.1
• pka: 13.12±0.40(Predicted)